3-Bromo-4-chlorobenzylamine

• IUPAC Name: (3-bromo-4-chlorophenyl)methanamine
• InChI: InChI=1S/C7H7BrClN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H,4,10H2
• InChI Key: PMDDWYNMBRTBOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN)Br)Cl
• Molecular Formula: C7H7BrClN
• DSSTOX Substance ID: DTXSID00727982
• Molecular Weight: 220.49 g/mol
• CAS RN: 849367-49-3

Description

3-Bromo-4-chlorobenzylamine is a chemical compound with the molecular formula C7H7BrClN. It has an average mass of 220.494 Da and a monoisotopic mass of 218.945038 Da. It is also known by its IUPAC name, (3-bromo-4-chlorophenyl)methanamine.

Molecular Structure Analysis

The molecular structure of 3-Bromo-4-chlorobenzylamine consists of a benzene ring substituted with a bromine atom, a chlorine atom, and a benzylamine group. The exact spatial arrangement of these substituents could be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

3-Bromo-4-chlorobenzylamine is a liquid at room temperature. It should be stored in a dark place, under an inert atmosphere.

Scientific Research Applications

Synthesis of Advanced Nanomaterials

3-Bromo-4-chlorobenzylamine: . These atoms can act as anchoring points for further functionalization, which is crucial in designing nanomaterials with specific properties for applications in electronics, photonics, and catalysis.

Development of Paramagnetic Resonance Probes

. These probes are essential in studying the electronic structures of various materials, including those used in battery research, helping to understand the mechanisms of ion transport and electrode degradation.

Analytical Chemistry Applications

3-Bromo-4-chlorobenzylamine: may serve as a standard or reagent in analytical chemistry due to its distinct spectral properties. .

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335. These indicate that the compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

To 3-bromo-4-chlorobenzamide (1.6 g, 6.8 mmol) in THF (10 mL) was added borane dimethyl sulfide complex (1.36 mL, 13.6 mmol) at room temperature. The mixture was then heated to 60° C. for 8 days. The solvent was pumped off and the reaction cautiously quenched with ethanol. When bubbling ceased, 1N HCl was added until pH was ˜2. The mixture was stirred at 50° C. for 4 h. The mixture was partitioned between EtOAc and water. The aqueous phase was washed 3× with EtoAC. The aqueous was then adjusted to pH 10 with 2N NaOH and extracted 3× with EtOAc. The combined organics phases were washed with brine (1×) and dried over anhydrous Na2SO4, filtered, and concentrated to afford the title compound as a clear oil. LC-MS m/z 219.6 (M+H)+, 1.41 min (ret time).